N-(3,3-diphenylpropyl)-6-oxo-1-[2-(2-pyridinyl)ethyl]-3-piperidinecarboxamide

• IUPAC Name: N-(3,3-diphenylpropyl)-6-oxo-1-(2-pyridin-2-ylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C28H31N3O2/c32-27-15-14-24(21-31(27)20-17-25-13-7-8-18-29-25)28(33)30-19-16-26(22-9-3-1-4-10-22)23-11-5-2-6-12-23/h1-13,18,24,26H,14-17,19-21H2,(H,30,33)
• InChI Key: HAFZRFLOKBKDGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NCCC(C2=CC=CC=C2)C3=CC=CC=C3)CCC4=CC=CC=N4
• Molecular Formula: C28H31N3O2
• Molecular Weight: 441.6 g/mol

Description

N-(3,3-diphenylpropyl)-6-oxo-1-[2-(2-pyridinyl)ethyl]-3-piperidinecarboxamide, commonly known as DPP-6, is a small molecule inhibitor that has gained significant attention in the field of drug discovery and development. DPP-6 is a promising candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and epilepsy.

Scientific Research Applications

DPP-6 has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, DPP-6 has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis. In Alzheimer's disease research, DPP-6 has been shown to reduce the accumulation of amyloid-beta plaques in the brain, which is a hallmark of the disease. In epilepsy research, DPP-6 has been shown to reduce the severity and frequency of seizures.

Mechanism of Action

DPP-6 exerts its therapeutic effects by inhibiting the activity of specific enzymes in the body. Specifically, DPP-6 inhibits the activity of dipeptidyl peptidase 6 (DPP-6), which is involved in the regulation of various physiological processes, including cell growth, apoptosis, and inflammation. By inhibiting the activity of DPP-6, DPP-6 can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects:
DPP-6 has been shown to have a wide range of biochemical and physiological effects. In cancer cells, DPP-6 induces apoptosis by activating the caspase pathway. In Alzheimer's disease, DPP-6 reduces the accumulation of amyloid-beta plaques in the brain by inhibiting the activity of beta-secretase. In epilepsy, DPP-6 reduces the severity and frequency of seizures by modulating the activity of ion channels in the brain.

Advantages and Limitations for Lab Experiments

DPP-6 has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high binding affinity for its target enzyme, DPP-6, which makes it a potent inhibitor. However, DPP-6 also has some limitations. It can be difficult to obtain sufficient quantities of DPP-6 for use in experiments, and it can be expensive to synthesize. Additionally, DPP-6 may have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the study of DPP-6. One potential direction is the development of DPP-6 as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and epilepsy. Another potential direction is the investigation of the role of DPP-6 in other physiological processes, such as inflammation and immune function. Additionally, the development of more potent and selective DPP-6 inhibitors may be an area of future research.

Synthesis Methods

The synthesis of DPP-6 involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method for the synthesis of DPP-6 is the solid-phase synthesis method. This method involves the use of resin-bound amino acids, which are coupled together to form the peptide sequence of DPP-6. The final step in the synthesis involves the cleavage of the peptide from the resin and the purification of the final product.